2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide

• IUPAC Name: 2-[4-(1-adamantyl)piperazin-1-yl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C26H33N3O/c30-25(27-24-7-3-5-22-4-1-2-6-23(22)24)18-28-8-10-29(11-9-28)26-15-19-12-20(16-26)14-21(13-19)17-26/h1-7,19-21H,8-18H2,(H,27,30)
• InChI Key: KTNJYVADVLQUKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=CC3=CC=CC=C32)C45CC6CC(C4)CC(C6)C5
• Molecular Formula: C26H33N3O
• Molecular Weight: 403.6 g/mol

Description

2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide, also known as ADNPA, is a chemical compound that has become increasingly popular in scientific research due to its unique properties. ADNPA is a potent and selective inhibitor of the dopamine transporter (DAT), making it a valuable tool for studying the role of dopamine in the brain.

Mechanism of Action

2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide works by selectively inhibiting the dopamine transporter (DAT), which is responsible for the reuptake of dopamine from the synapse back into the presynaptic neuron. By inhibiting DAT, 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide increases the amount of dopamine in the synapse, leading to increased activation of dopamine receptors.
Biochemical and Physiological Effects:
The increased activation of dopamine receptors caused by 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide can have a variety of biochemical and physiological effects. These include changes in neurotransmitter release, synaptic plasticity, and gene expression. 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide has also been shown to have effects on other neurotransmitter systems, including the serotonin and norepinephrine systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide is its high selectivity for DAT, which allows for specific investigation of the dopamine system. However, 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide also has limitations, including its potential for off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are many potential future directions for research using 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide. These include investigating the effects of 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide on other neurotransmitter systems, exploring its potential as a therapeutic agent for dopamine-related disorders, and developing new compounds based on the structure of 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide. Additionally, further research is needed to fully understand the potential limitations and risks associated with the use of 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide in scientific research.

Scientific Research Applications

2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide has been used extensively in scientific research to study the role of dopamine in the brain. Specifically, it has been used to investigate the effects of dopamine on behavior, cognition, and addiction. 2-[4-(1-adamantyl)-1-piperazinyl]-N-1-naphthylacetamide has also been used to study the effects of other drugs on the dopamine system, and to develop new treatments for dopamine-related disorders.